Cas no 1169951-27-2 (4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid)

• Product Name: 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid
• CAS No: 1169951-27-2
• MF: C₁₈H₁₈BrNO₃
• MW: 376.244424343109
• CID: 6025318
• PubChem ID: 44116869
• Update Time: 2025-06-07

4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid
• 5-(benzylamino)-3-(4-bromophenyl)-5-oxopentanoic acid
• AKOS024627991
• F2189-0122
• 1169951-27-2

• Inchi： 1S/C18H18BrNO3/c19-16-8-6-14(7-9-16)15(11-18(22)23)10-17(21)20-12-13-4-2-1-3-5-13/h1-9,15H,10-12H2,(H,20,21)(H,22,23)
• InChI Key： JOQRKLHXGODAHS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=C(Br)C=C1)CC(NCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 375.04701g/mol
• Monoisotopic Mass: 375.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid

Introduction to 4-(Benzylcarbamoyl)-3-(4-Bromophenyl)butanoic Acid (CAS No. 1169951-27-2)

4-(Benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid (CAS No. 1169951-27-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzylcarbamoyl group and a 4-bromophenyl substituent, making it a valuable candidate for various biological and therapeutic applications.

The molecular formula of 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid is C₁₇H₁₆BrNO₃, with a molecular weight of approximately 356.21 g/mol. The compound's structure consists of a butanoic acid backbone, which is functionalized with a benzylcarbamoyl group at the 4-position and a 4-bromophenyl group at the 3-position. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an interesting target for further investigation.

In recent years, 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to its ability to modulate various biological pathways and targets, such as enzymes, receptors, and signaling molecules.

One of the key areas of research involving 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This suggests that 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid may have therapeutic potential in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of cell cycle progression and the activation of caspase-dependent apoptotic pathways. These findings suggest that 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid could be developed into a novel anticancer agent.

In addition to its anti-inflammatory and anti-cancer activities, 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and reduce the levels of reactive oxygen species (ROS). This neuroprotective activity may be beneficial in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid involves several steps, including the formation of the butanoic acid backbone, the introduction of the benzylcarbamoyl group, and the attachment of the 4-bromophenyl substituent. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the coupling of 3-(4-bromophenyl)butanoic acid with benzylamine using a coupling reagent such as EDC or HATU.

The physicochemical properties of 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid, including its solubility, stability, and bioavailability, are crucial factors that influence its potential as a therapeutic agent. Studies have shown that this compound exhibits good solubility in organic solvents but limited solubility in water. To improve its aqueous solubility and enhance its bioavailability, various formulation strategies have been explored, such as the use of cyclodextrins or nanoparticles.

In conclusion, 4-(benzylcarbamoyl)-3-(4-bromophenyl)butanoic acid (CAS No. 1169951-27-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.